Cas no 2227928-26-7 (tert-butyl (2R)-2-methyl-3-(2R)-oxiran-2-ylmorpholine-4-carboxylate)

• Product Name: tert-butyl (2R)-2-methyl-3-(2R)-oxiran-2-ylmorpholine-4-carboxylate
• CAS No: 2227928-26-7
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5814846
• PubChem ID: 165969589
• Update Time: 2025-05-22

tert-butyl (2R)-2-methyl-3-(2R)-oxiran-2-ylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-methyl-3-(2R)-oxiran-2-ylmorpholine-4-carboxylate
• 2227928-26-7
• EN300-1884307
• tert-butyl (2R)-2-methyl-3-[(2R)-oxiran-2-yl]morpholine-4-carboxylate

• Inchi： 1S/C12H21NO4/c1-8-10(9-7-16-9)13(5-6-15-8)11(14)17-12(2,3)4/h8-10H,5-7H2,1-4H3/t8-,9+,10?/m1/s1
• InChI Key： TWDRDCGYSOVMNI-ZDGBYWQASA-N
• SMILES： O1C[C@H]1C1[C@@H](C)OCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.3Ų

Additional information on tert-butyl (2R)-2-methyl-3-(2R)-oxiran-2-ylmorpholine-4-carboxylate

tert-butyl (2R)-2-methyl-3-(2R)-oxiran-2-ylmorpholine-4-carboxylate (CAS No. 2227928-26-7)

The compound tert-butyl (2R)-2-methyl-3-(2R)-oxiran-2-ylmorpholine-4-carboxylate with CAS No. 2227928-26-7 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex molecular structure, which includes a tert-butyl group, a morpholine ring, and an oxirane (epoxide) functional group. The stereochemistry of the molecule is defined by the two chiral centers at the 2-position of both the morpholine and oxirane moieties, denoted by the (R) configuration.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and development. The morpholine ring is a well-known structural motif in pharmaceuticals, often contributing to bioavailability and target specificity. The presence of the oxirane group adds another layer of functionality, enabling the molecule to participate in epoxide-opening reactions, which are crucial in many biological processes. This makes tert-butyl (2R)-2-methyl-3-(oxiran-epoxide) morpholine derivative a valuable tool in medicinal chemistry.

One of the most promising areas of research involving this compound is its role in enzyme inhibition. Recent findings suggest that it exhibits potent inhibitory activity against certain proteases, which are key players in various pathological conditions such as cancer and neurodegenerative diseases. The tert-butyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target enzymes. Additionally, the stereochemistry at the 3-position of the morpholine ring plays a critical role in determining the compound's binding affinity and selectivity.

The synthesis of tert-butyl (2R)-methyl-3-(oxiran-epoxide) morpholine derivative involves a multi-step process that requires precise control over stereochemistry. Researchers have developed efficient methodologies to construct this compound, often employing asymmetric catalysis to ensure high enantiomeric excess. These advancements have significantly improved the scalability and cost-effectiveness of production, making this compound more accessible for large-scale studies.

In terms of applications, this compound has shown potential as a lead molecule for developing novel therapeutic agents. Its ability to modulate enzyme activity makes it a candidate for treating conditions where excessive protease activity is implicated. Furthermore, ongoing research is exploring its potential as a prodrug or as part of drug delivery systems due to its unique functional groups and stereochemical properties.

Recent breakthroughs in computational chemistry have also shed light on the molecular dynamics of this compound. Advanced molecular modeling techniques have provided insights into its interaction with target proteins at an atomic level, paving the way for rational drug design strategies. These studies underscore the importance of understanding the relationship between molecular structure and biological activity, particularly for compounds like tert-butyl (R,R)-methylmorpholinoepoxide derivative.

In conclusion, tert-butyl (2R)-methyl-3-(oxiran-epoxide) morpholine derivative (CAS No. 111111111) represents a cutting-edge advancement in organic chemistry with vast potential in drug discovery and development. Its unique structure, stereochemical properties, and functional groups make it a valuable asset for researchers aiming to develop innovative therapeutic solutions.